Cas no 77191-37-8 (2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid)

• Product Name: 2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid
• CAS No: 77191-37-8
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD01688284
• CID: 59876
• PubChem ID: 11126541
• Update Time: 2025-06-07

2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid
• 4-hydroxy-2-oxo-1-Pyrrolidineacetic acid
• Oxiracetam impurity B
• (4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid
• 1-pyrrolidineacetic acid, 4-hydroxy-2-oxo-
• A13911
• CS-0312433
• (s)-(4-hydroxy-2-oxo-pyrrolidin-1-yl)-acetic acid
• 2-(4-hydroxy-2-oxopyrrolidin-1-yl)aceticacid
• BMOXYLBGPIDAAN-UHFFFAOYSA-N
• 4-hydroxy-2-oxo-1-pyrrolidine acetic acid
• AB22851
• (S)-4-Hydroxy-2-pyrrolidinone-1-N-aceticacid
• FT-0689770
• 77191-37-8
• BRN 5333573
• SCHEMBL3178301
• 1-Pyrrolidineacetic acid, 4-hydroxy-2-oxo-, (+-)-
• 4-hydroxy-pyrrolidin-2-on-1-yl-acetic acid
• FT-0694241
• DTXSID401008546
• 88877-52-5
• Oxiracetam impurity IV;Oxiracetam-4;4-Hydroxy-2-oxo-1-pyrrolidineacetic acid
• (S)-2-(4-hydroxy-2-oxopyrrolidin-1-yl)acetic acid;(S)-4-HYDROXY-2-PYRROLIDINONE-1-N-ACETIC ACID
• AKOS016012629
• A19160
• (+-)-4-Hydroxy-2-oxo-1-pyrrolidineacetic acid
• BCP21248
• 4-Hydroxy-2-oxo-1-pyrrolidineaceticacid
• 2-[(4S)-4-hydroxy-2-oxo-pyrrolidin-1-yl]acetic acid
• DB-016841
• DB-075260

• MDL： MFCD01688284
• Inchi： 1S/C6H9NO4/c8-4-1-5(9)7(2-4)3-6(10)11/h4,8H,1-3H2,(H,10,11)
• InChI Key： BMOXYLBGPIDAAN-UHFFFAOYSA-N
• SMILES： OC1CC(N(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 159.05317
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.508
• Boiling Point: 465.565 °C at 760 mmHg
• Flash Point: 465.565 °C at 760 mmHg
• Refractive Index: 1.57
• PSA: 77.84
• LogP: -1.39790

2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives